(R,R,R)-Triglycidyl Isocyanurate
Overview
Description
“(R,R,R)-Triglycidyl Isocyanurate” is a type of isocyanurate compound. Isocyanurates are well known in the literature and are frequently used as the polyisocyanate component in high-quality two-component polyurethane coating materials . They are prepared by cyclic trimerization of isocyanates . Compared to the aromatic analogs, aliphatic isocyanurate-based coatings exhibit excellent light and weather stability, and are principally used for outdoor applications .
Synthesis Analysis
The synthesis of isocyanurate compounds involves the cyclotrimerization of isocyanates . For example, hexamethylene diisocyanate (HDI)-based polyisocyanates were prepared by cyclotrimerization of HDI monomer using tri-n-butylphosphine (TBP) as a catalyst .Molecular Structure Analysis
Isocyanurate compounds have a high thermostable triazinic ring with high nitrogen content . They are composed of a mixture of 1,3-cis, 1,3-trans, 1,4-cis, and 1,4-trans bis(isocyanatomethyl)cyclohexane .Chemical Reactions Analysis
The reaction systems of isocyanurate compounds are cured below 100°C, the polymers contain a large number of flexible chain structures and pass into the rubbery state at ∼60°C . An increase in the processing temperature above 120°C leads to a significant change in the composition .Physical And Chemical Properties Analysis
Isocyanurate compounds have high thermostability . They are also known for their excellent light and weather stability . Coatings based on isocyanurate compounds have the advantage of fast drying, high hardness, and excellent solvent resistance .Scientific Research Applications
Flame Retardant for Polyurethane Foams
Polyurethanes (PUs) are widely used as thermal insulators in many areas. However, pure PUs have high combustibility and low thermal stability . Azacyclic isocyanurate compounds, such as (R,R,R)-Triglycidyl Isocyanurate, have a high thermostable triazinic ring with high nitrogen content, which gives inherently flame retardant properties to rigid PUs . It degrades at approximately 350°C as opposed to 200°C for urethane .
Enhancing Thermal Stability of Polymers
The compound is useful in developing materials resistant to high temperatures . The silicone-nitrogen (N) bond linkage formed by this compound can be useful in developing materials resistant to high temperatures .
Coating Applications
Coatings based on isocyanurate have the advantage of fast drying, high hardness, and excellent solvent resistance . Low impact resistance and high viscosity are addressed by blending . Introducing isocyanurate to the coating not only decreases the viscosity but also offers coatings with better properties .
Mechanism of Action
Target of Action
(R,R,R)-Triglycidyl Isocyanurate, also known as beta-Triglycidyl isocyanurate, is primarily used in the production of polyurethane coatings . The primary targets of this compound are the components involved in the formation of polyurethane, such as hexamethylene diisocyanate (HDI) and bis(isocyanatomethyl) cyclohexane (ADI) .
Mode of Action
The compound interacts with its targets through a process known as cyclotrimerization . This process involves the reaction of the isocyanurate with the polyurethane components, leading to the formation of a thermostable triazinic ring . This ring structure contributes to the flame retardant properties of the resulting polyurethane .
Biochemical Pathways
The biochemical pathways involved in the action of (R,R,R)-Triglycidyl Isocyanurate are primarily related to the synthesis of polyurethane . The cyclotrimerization process leads to the formation of isocyanurate rings, which are then incorporated into the polyurethane structure . The resulting polyurethane has enhanced stability and increased thermal resistance .
Pharmacokinetics
It’s important to note that the compound’s properties, such as its reactivity and stability, play a crucial role in its effectiveness in the production of polyurethane .
Result of Action
The molecular and cellular effects of (R,R,R)-Triglycidyl Isocyanurate’s action are seen in the properties of the resulting polyurethane. The incorporation of the isocyanurate rings into the polyurethane structure enhances the material’s thermal stability and flame retardant properties . Additionally, the coatings from ADI/HDI hybrid isocyanurate possess higher distinctness of image .
Action Environment
The action of (R,R,R)-Triglycidyl Isocyanurate can be influenced by various environmental factors. For instance, the temperature of the reaction environment can affect the efficiency of the cyclotrimerization process . Furthermore, the stability and efficacy of the resulting polyurethane can be influenced by factors such as exposure to heat and light .
Future Directions
The development of flame retardant PUs is an inevitable requirement for applications, such as construction, transportation, appliances, packaging, coatings, adhesives, sealants, and thermal insulation . The use of isocyanurate compounds in these applications could be a promising direction for future research and development.
properties
IUPAC Name |
1,3,5-tris[[(2R)-oxiran-2-yl]methyl]-1,3,5-triazinane-2,4,6-trione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O6/c16-10-13(1-7-4-19-7)11(17)15(3-9-6-21-9)12(18)14(10)2-8-5-20-8/h7-9H,1-6H2/t7-,8-,9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUPZKGBUJRBPGC-IWSPIJDZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)CN2C(=O)N(C(=O)N(C2=O)CC3CO3)CC4CO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](O1)CN2C(=O)N(C(=O)N(C2=O)C[C@@H]3CO3)C[C@@H]4CO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801020203 |
Source
|
| Record name | beta-Triglycidyl isocyanurate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801020203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R,R,R)-Triglycidyl Isocyanurate | |
CAS RN |
59653-74-6, 240408-78-0 |
Source
|
| Record name | rel-1,3,5-Tris[(2R)-2-oxiranylmethyl]-1,3,5-triazine-2,4,6(1H,3H,5H)-trione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=59653-74-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | beta-Triglycidyl isocyanurate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059653746 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Triglycidyl isocyanurate, (R,R,R)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0240408780 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | beta-Triglycidyl isocyanurate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801020203 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3,5-tris[(2S and 2R)-2,3-epoxypropyl]-1,3,5-triazine-2,4,6-(1H,3H,5H)-trione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.102.195 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-tris[(2R)-2-oxiranylmethyl]-, rel | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.117.773 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (R,R,R)-Triglycidyl Isocyanurate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | .BETA.-TRIGLYCIDYL ISOCYANURATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/987C8AU5FW | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | .BETA.-TRIGLYCIDYL ISOCYANURATE, (+)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BST1K2Z9WN | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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